Cas no 1443307-28-5 (Benzenethiol, 4-fluoro-2-(4-thiomorpholinylmethyl)-)

• Product Name: Benzenethiol, 4-fluoro-2-(4-thiomorpholinylmethyl)-
• CAS No: 1443307-28-5
• MF: C₁₁H₁₄FNS₂
• MW: 243.363963603973
• MDL: MFCD19443083
• CID: 5180123
• Update Time: 2026-03-05

Benzenethiol, 4-fluoro-2-(4-thiomorpholinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 4-fluoro-2-(4-thiomorpholinylmethyl)-

• MDL： MFCD19443083
• Inchi： 1S/C11H14FNS2/c12-10-1-2-11(14)9(7-10)8-13-3-5-15-6-4-13/h1-2,7,14H,3-6,8H2
• InChI Key： ZNFSUHTZHDGALY-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(F)C=C1CN1CCSCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on Benzenethiol, 4-fluoro-2-(4-thiomorpholinylmethyl)-

Research Briefing on Benzenethiol, 4-fluoro-2-(4-thiomorpholinylmethyl)- (CAS: 1443307-28-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of sulfur-containing compounds, particularly those with thiomorpholine scaffolds. One such compound, Benzenethiol, 4-fluoro-2-(4-thiomorpholinylmethyl)- (CAS: 1443307-28-5), has garnered attention due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound 1443307-28-5 features a unique structural motif combining a fluorinated benzene ring with a thiomorpholine moiety, which is known to enhance pharmacokinetic properties such as solubility and membrane permeability. Recent studies have explored its role as a building block in the synthesis of novel kinase inhibitors and antimicrobial agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective JAK2 inhibitors, which are promising candidates for treating myeloproliferative disorders.

In addition to its application in kinase inhibition, 1443307-28-5 has been investigated for its antimicrobial properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a scaffold for next-generation antibiotics.

From a synthetic chemistry perspective, recent work has focused on optimizing the yield and purity of 1443307-28-5. A 2023 paper in Organic Process Research & Development detailed a scalable, one-pot synthesis method that achieved a 75% yield, significantly improving upon previous protocols. This advancement is critical for enabling large-scale production and further pharmacological evaluation of the compound and its derivatives.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and toxicity profile. Preliminary in vitro studies have shown favorable cytotoxicity profiles, but comprehensive in vivo studies are needed to assess its safety and efficacy. Future research directions may include structure-activity relationship (SAR) studies to optimize its biological activity and the exploration of its potential in other therapeutic areas, such as neurodegenerative diseases.

In conclusion, Benzenethiol, 4-fluoro-2-(4-thiomorpholinylmethyl)- (CAS: 1443307-28-5) represents a versatile and promising scaffold in medicinal chemistry. Its applications in kinase inhibition and antimicrobial therapy, coupled with recent synthetic advancements, underscore its potential as a key player in drug discovery. Continued research efforts will be essential to unlock its full therapeutic potential and address existing gaps in knowledge.